![molecular formula C20H23BrN2O4 B2566999 N'-[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-2-[5-methyl-2-(propan-2-yl)phenoxy]acetohydrazide CAS No. 392703-55-8](/img/structure/B2566999.png)
N'-[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-2-[5-methyl-2-(propan-2-yl)phenoxy]acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-2-[5-methyl-2-(propan-2-yl)phenoxy]acetohydrazide is a useful research compound. Its molecular formula is C20H23BrN2O4 and its molecular weight is 435.318. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antiproliferative Applications
Hydrazide and oxadiazole derivatives, including compounds similar to the specified chemical, have been synthesized and evaluated for their potential as cytotoxic and antimicrobial agents. These compounds have shown promise in inhibiting the growth of various gram-positive and gram-negative bacteria, as well as fungi. Moreover, certain derivatives have demonstrated significant antiproliferative activity against human tumor cell lines, notably A549 (lung cancer) and MCF7 (breast cancer), without affecting healthy cells like NIH/3T3 mouse embryo fibroblast cell lines. This highlights the potential of these compounds in chemotherapeutic applications (Kaya et al., 2017).
Antiprotozoal Activity
(E)-Cinnamic N-acylhydrazone derivatives, structurally related to the specified chemical, have been evaluated for their antiparasitic activity against Leishmania donovani and Trypamosoma brucei rhodesiense. Some derivatives showcased moderate antileishmanial activity and excellent selectivity, indicating a potential use in treating parasitic infections (Carvalho et al., 2014).
Optical Applications
Hydrazones have been investigated for their nonlinear optical properties, with applications in optical devices such as limiters and switches. Certain hydrazones exhibit significant optical power limiting behavior, making them potential candidates for these technologies (Naseema et al., 2010).
Antioxidant Activity
Bromophenol derivatives from marine sources, structurally related to the specified compound, have demonstrated potent scavenging activity against radicals. This antioxidant property suggests potential application in the pharmaceutical and food industries as natural antioxidants to prevent oxidative damage (Li et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylideneamino]-2-(5-methyl-2-propan-2-ylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23BrN2O4/c1-12(2)15-6-5-13(3)7-17(15)27-11-19(24)23-22-10-14-8-16(21)20(25)18(9-14)26-4/h5-10,12,25H,11H2,1-4H3,(H,23,24)/b22-10+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNXMGONOBKDKKG-LSHDLFTRSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)C)OCC(=O)NN=CC2=CC(=C(C(=C2)Br)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)C(C)C)OCC(=O)N/N=C/C2=CC(=C(C(=C2)Br)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.